Cas no 25700-09-8 (Ethanone, 1-[3-(1H-benzimidazol-1-yl)phenyl]-)

• Product Name: Ethanone, 1-[3-(1H-benzimidazol-1-yl)phenyl]-
• CAS No: 25700-09-8
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 1424013
• PubChem ID: 5328445
• Update Time: 2025-04-20

Ethanone, 1-[3-(1H-benzimidazol-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(1H-benzimidazol-1-yl)phenyl]-
• 3-(1H-benzimidazol-1-yl)acetophenone
• CHEMBL155093
• AKOS017719293
• 1-[3-(1H-1,3-benzodiazol-1-yl)phenyl]ethan-1-one
• BDBM3817
• 25700-09-8
• 1-Phenylbenzimidazole deriv. 34
• DA-25486

• Inchi： 1S/C15H12N2O/c1-11(18)12-5-4-6-13(9-12)17-10-16-14-7-2-3-8-15(14)17/h2-10H,1H3
• InChI Key： YEZBTOKPSWGTJB-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)N1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89